Cas no 1239474-19-1 (1-benzyl-4-{3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyrazole-5-carbonyl}piperazine)

• Product Name: 1-benzyl-4-{3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyrazole-5-carbonyl}piperazine
• CAS No: 1239474-19-1
• MF: C₂₅H₂₄FN₅OS
• MW: 461.55436706543
• CID: 5396408
• Update Time: 2025-06-25

1-benzyl-4-{3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyrazole-5-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• (4-benzylpiperazin-1-yl)-[5-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyrazol-3-yl]methanone
• 1-benzyl-4-{3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyrazole-5-carbonyl}piperazine

• Inchi： 1S/C25H24FN5OS/c1-17-23(33-24(27-17)19-7-9-20(26)10-8-19)21-15-22(29-28-21)25(32)31-13-11-30(12-14-31)16-18-5-3-2-4-6-18/h2-10,15H,11-14,16H2,1H3,(H,28,29)
• InChI Key： PKHKEJQCHMOMOU-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=CC=CC=C2)CC1)(C1C=C(C2SC(C3=CC=C(F)C=C3)=NC=2C)NN=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-benzyl-4-{3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyrazole-5-carbonyl}piperazine

Introduction to 1-benzyl-4-{3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyrazole-5-carbonyl}piperazine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1239474-19-1, specifically 1-benzyl-4-{3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyrazole-5-carbonyl}piperazine, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of multiple heterocyclic moieties, including benzyl, piperazine, thiazole, and pyrazole groups, endows this compound with a unique set of chemical properties that make it a promising candidate for further exploration.

In the realm of chemical biology, the synthesis and characterization of such complex molecules are essential for understanding their biological activity and mechanisms of action. The CAS number 1239474-19-1 serves as a unique identifier for this compound, facilitating its study in both academic and industrial research settings. The structural complexity of 1-benzyl-4-{3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyrazole-5-carbonyl}piperazine suggests that it may exhibit a wide range of biological activities, making it a subject of intense interest for researchers seeking to develop new treatments for various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding interactions between 1-benzyl-4-{3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyrazole-5-carbonyl}piperazine and target proteins, providing insights into its mechanism of action. Such insights are crucial for the rational design of novel drugs that can modulate biological pathways effectively.

The benzyl group in the molecule contributes to its hydrophobicity, which can influence its solubility and permeability across biological membranes. This property is particularly important in drug design, as it can affect the compound's bioavailability and therapeutic efficacy. Additionally, the presence of the piperazine moiety suggests potential activity against a broad spectrum of targets, including enzymes and receptors involved in neurological disorders.

The thiazole and pyrazole rings are well-known scaffolds in medicinal chemistry, often found in bioactive compounds due to their ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The specific arrangement of these rings in 1-benzyl-4-{3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyrazole-5-carbonyl}piperazine may contribute to its unique pharmacological profile. For instance, the 4-fluorophenyl substituent could enhance binding affinity by introducing fluorine atoms, which are known to improve metabolic stability and binding interactions.

Current research in chemical biology emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. The synthesis of analogs derived from 1239474-19-1 has allowed researchers to systematically modify specific parts of the molecule while maintaining overall structural integrity. This approach has led to the identification of more potent and selective compounds with improved pharmacokinetic properties.

The field of drug discovery is rapidly evolving, with an increasing focus on targeted therapies that leverage the specificity of small molecules like 1-benzyl-4-{3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-1H-pyrazole-5-carbonyl}piperazine. By understanding its mechanism of action and optimizing its chemical structure, researchers aim to develop treatments for conditions such as cancer, inflammation, and neurological disorders. The versatility of this compound makes it a valuable tool for exploring new therapeutic avenues.

Moreover, the development of novel synthetic methodologies has enabled the efficient production of complex molecules like 1239474-19-1 on scales suitable for preclinical studies. These advancements have reduced costs and increased accessibility, allowing for broader exploration of their potential applications. As a result, there is growing optimism that compounds like this will play a significant role in future drug development efforts.

In conclusion,CAS number 1239474-19-1 corresponds to a structurally complex and biologically relevant molecule,1-benzyl-4-{3-[2-(4-fluorophenyl)-4-methyl-l,l-thiazol-l0lyl]-l,H-pyraz01e-S-carbonyl}pi-perazine, which holds considerable promise in the realm of chemical biology. Its unique structural features and predicted biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and potential applications,this compound is likely to remain at the forefront of pharmaceutical innovation.